Cas no 2171155-06-7 (5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2171155-06-7
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 5985083
• PubChem ID: 165531952
• Update Time: 2025-05-22

5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid
• EN300-1581506
• 5-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,2-oxazole-3-carboxylic acid
• 2171155-06-7

• Inchi： 1S/C26H27N3O6/c1-2-7-16(12-24(30)27-14-17-13-23(25(31)32)29-35-17)28-26(33)34-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,13,16,22H,2,7,12,14-15H2,1H3,(H,27,30)(H,28,33)(H,31,32)/t16-/m0/s1
• InChI Key： FEMKPCNTMZYXPX-INIZCTEOSA-N
• SMILES： O(C(N[C@H](CC(NCC1=CC(C(=O)O)=NO1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Additional information on 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid

5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid: A Comprehensive Overview

The compound 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid, identified by the CAS number 2171155-06-7, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a hexanamide chain and a 1,2-oxazole ring. The presence of these functional groups makes it a versatile molecule with applications in drug delivery systems, peptide synthesis, and bioconjugation technologies.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under mild conditions while being easily removable under specific acidic or enzymatic cleavage. In this compound, the Fmoc group is attached to an (S)-configured hexanamide residue, which introduces chirality into the molecule. This stereochemistry is crucial for its biological activity and selectivity. The hexanamide chain serves as a flexible linker, facilitating interactions with other biomolecules or surfaces.

The core of the molecule is the 1,2-oxazole ring, which is a five-membered heterocycle containing one oxygen and one nitrogen atom. Oxazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in medicinal chemistry. In this compound, the oxazole ring is further substituted with a carboxylic acid group at the 3-position. This carboxylic acid functionality can be utilized for further chemical modifications, such as forming esters or amides, enabling the molecule to be integrated into larger structures or conjugated with other biomolecules.

Recent studies have highlighted the potential of this compound in drug delivery systems. The combination of the Fmoc group and the oxazole ring allows for controlled release mechanisms, where the Fmoc group can be cleaved under specific conditions to release the active drug moiety. This makes it an ideal candidate for targeted drug delivery systems, where precise control over drug release is critical for therapeutic efficacy.

In addition to its role in drug delivery, this compound has shown promise in peptide synthesis and bioconjugation. The Fmoc group provides protection during peptide synthesis steps while maintaining the integrity of sensitive functional groups. Once the desired peptide sequence is synthesized, the Fmoc group can be selectively removed to reveal reactive sites for further modifications or conjugation with other molecules such as antibodies or imaging agents.

The stereochemistry introduced by the (S)-configured hexanamide residue adds another layer of complexity and functionality to this compound. Chiral molecules are often essential in pharmacology due to their ability to interact selectively with biological targets. This stereochemistry can influence the molecule's solubility, stability, and bioavailability, making it a valuable tool in drug design.

Furthermore, recent advancements in synthetic methodologies have enabled efficient synthesis of this compound on an industrial scale. Researchers have developed optimized routes that minimize waste and improve yield while maintaining high purity standards. These advancements have made it more accessible for use in both academic research and industrial applications.

In conclusion, 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,2-oxazole-3-carboxylic acid, with its unique combination of functional groups and stereochemistry, represents a versatile platform for various chemical and pharmaceutical applications. Its role in drug delivery systems, peptide synthesis, and bioconjugation technologies underscores its importance in modern medicinal chemistry. As research continues to explore its potential applications and optimize its synthesis pathways, this compound is poised to make significant contributions to the field of chemical biology.